Cas no 1465026-65-6 (2-(2-ethylcyclohexyl)aminopropane-1,3-diol)
2-(2-ethylcyclohexyl)aminopropane-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-[(2-ethylcyclohexyl)amino]-
- 2-((2-Ethylcyclohexyl)amino)propane-1,3-diol
- 2-(2-ethylcyclohexyl)aminopropane-1,3-diol
-
- Inchi: 1S/C11H23NO2/c1-2-9-5-3-4-6-11(9)12-10(7-13)8-14/h9-14H,2-8H2,1H3
- InChI Key: MBKDPFWDEKGFCY-UHFFFAOYSA-N
- SMILES: C(O)C(NC1CCCCC1CC)CO
2-(2-ethylcyclohexyl)aminopropane-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162134-0.05g |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 0.05g |
$851.0 | 2023-05-24 | ||
| Enamine | EN300-162134-0.1g |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 0.1g |
$892.0 | 2023-05-24 | ||
| Enamine | EN300-162134-0.25g |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 0.25g |
$933.0 | 2023-05-24 | ||
| Enamine | EN300-162134-0.5g |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 0.5g |
$974.0 | 2023-05-24 | ||
| Enamine | EN300-162134-1.0g |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 1g |
$1014.0 | 2023-05-24 | ||
| Enamine | EN300-162134-2.5g |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 2.5g |
$1988.0 | 2023-05-24 | ||
| Enamine | EN300-162134-5.0g |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 5g |
$2940.0 | 2023-05-24 | ||
| Enamine | EN300-162134-10.0g |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 10g |
$4360.0 | 2023-05-24 | ||
| Enamine | EN300-162134-50mg |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 50mg |
$468.0 | 2023-09-22 | ||
| Enamine | EN300-162134-100mg |
2-[(2-ethylcyclohexyl)amino]propane-1,3-diol |
1465026-65-6 | 100mg |
$490.0 | 2023-09-22 |
2-(2-ethylcyclohexyl)aminopropane-1,3-diol Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2-(2-ethylcyclohexyl)aminopropane-1,3-diol
Introduction to 2-(2-ethylcyclohexyl)aminopropane-1,3-diol (CAS No. 1465026-65-6)
2-(2-ethylcyclohexyl)aminopropane-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 1465026-65-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an amine group with a cyclohexyl side chain and a propane diol backbone, has garnered attention for its potential applications in drug development and material science. The presence of both polar and non-polar functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of medicinal chemistry.
The structure of 2-(2-ethylcyclohexyl)aminopropane-1,3-diol exhibits a fascinating blend of steric and electronic properties. The cyclohexyl group introduces conformational flexibility, which can be exploited to modulate the pharmacokinetic behavior of derivatives. Meanwhile, the amine and diol functionalities provide multiple sites for chemical modification, enabling the design of molecules with tailored biological activities. This dual nature has positioned the compound as a valuable building block in synthetic strategies aimed at developing novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of 2-(2-ethylcyclohexyl)aminopropane-1,3-diol and its derivatives. The compound's amine moiety suggests possible interactions with biological targets such as enzymes and receptors, while the diol groups offer opportunities for hydrogen bonding interactions. Such features are often exploited in the design of drugs targeting neurological disorders, where precise molecular recognition is critical.
One particularly compelling area of research involves the application of 2-(2-ethylcyclohexyl)aminopropane-1,3-diol in the development of kinase inhibitors. Kinases are key enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. By leveraging the compound's structural features, researchers have designed derivatives that exhibit potent inhibitory activity against specific kinases. For instance, modifications to the cyclohexyl side chain have been shown to enhance binding affinity while minimizing off-target effects.
Moreover, the synthetic utility of 2-(2-ethylcyclohexyl)aminopropane-1,3-diol has been highlighted in several recent studies. Its role as a precursor in multi-step synthetic routes has enabled the preparation of complex scaffolds with promising biological activities. The compound's compatibility with various functionalization methods, such as nucleophilic substitution and redox reactions, makes it an attractive candidate for library synthesis programs aimed at discovering novel lead compounds.
Recent advances in computational chemistry have further enhanced the understanding of 2-(2-ethylcyclohexyl)aminopropane-1,3-diol's reactivity and mechanism of action. Molecular modeling studies have provided insights into how structural variations influence binding interactions with biological targets. These insights have guided experimental efforts toward optimizing potency and selectivity, demonstrating the importance of interdisciplinary approaches in modern drug discovery.
The biological activity of derivatives derived from 2-(2-ethylcyclohexyl)aminopropane-1,3-diol has also been explored in preclinical models. Initial studies suggest that certain modifications can yield compounds with anti-inflammatory and analgesic properties. The ability to fine-tune these properties through structural manipulation underscores the compound's versatility as a pharmacophore. Further investigation is warranted to fully elucidate its therapeutic potential across different disease contexts.
In conclusion, 2-(2-ethylcyclohexyl)aminopropane-1,3-diol (CAS No. 1465026-65-6) represents a promising compound with broad applications in pharmaceutical research and development. Its unique structural features offer opportunities for designing molecules with tailored biological activities, particularly in areas such as kinase inhibition and anti-inflammatory therapy. As synthetic methodologies continue to evolve, it is likely that this compound will play an increasingly important role in the discovery and optimization of new therapeutic agents.
1465026-65-6 (2-(2-ethylcyclohexyl)aminopropane-1,3-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)